Cas no 1427377-94-3 (Methyl 5-chloro-4-cyano-2-methylbenzoate)

• Product Name: Methyl 5-chloro-4-cyano-2-methylbenzoate
• CAS No: 1427377-94-3
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4795388
• Update Time: 2025-06-11

Methyl 5-chloro-4-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-4-cyano-2-methylbenzoate

• Inchi： 1S/C10H8ClNO2/c1-6-3-7(5-12)9(11)4-8(6)10(13)14-2/h3-4H,1-2H3
• InChI Key： WZWITQRNLSPYBI-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(C)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-chloro-4-cyano-2-methylbenzoate

Recent Advances in the Study of Methyl 5-chloro-4-cyano-2-methylbenzoate (CAS: 1427377-94-3) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 5-chloro-4-cyano-2-methylbenzoate (CAS: 1427377-94-3) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its chloro, cyano, and methyl functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's unique structural features make it a valuable building block for constructing complex molecular architectures with targeted biological activities.

One of the most notable applications of Methyl 5-chloro-4-cyano-2-methylbenzoate is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized this compound as a key intermediate in the development of novel kinase inhibitors, leveraging its reactive sites for further functionalization. Recent publications highlight its incorporation into small-molecule libraries designed for high-throughput screening, enabling the identification of potent and selective kinase modulators.

In addition to its applications in kinase inhibitor development, Methyl 5-chloro-4-cyano-2-methylbenzoate has also been investigated for its antimicrobial properties. Studies have demonstrated that derivatives of this compound exhibit promising activity against a range of bacterial and fungal pathogens. The presence of the cyano and chloro groups enhances the compound's ability to interact with microbial enzymes, disrupting essential metabolic pathways. This has led to its exploration as a scaffold for designing new antimicrobial agents, particularly in the face of rising antibiotic resistance.

The synthetic routes to Methyl 5-chloro-4-cyano-2-methylbenzoate have been optimized in recent years to improve yield and scalability. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient access to this compound and its derivatives. These methodological improvements are critical for supporting its widespread use in pharmaceutical research, where large quantities of high-purity intermediates are often required. Furthermore, green chemistry approaches have been applied to minimize environmental impact, aligning with the growing emphasis on sustainable practices in chemical synthesis.

Looking ahead, the potential of Methyl 5-chloro-4-cyano-2-methylbenzoate extends beyond its current applications. Ongoing research is exploring its utility in other areas, such as agrochemicals and materials science. Its structural versatility and reactivity make it a promising candidate for developing new functional materials with tailored properties. As the field of chemical biology continues to evolve, this compound is likely to play an increasingly important role in bridging the gap between synthetic chemistry and biological applications.

In conclusion, Methyl 5-chloro-4-cyano-2-methylbenzoate (CAS: 1427377-94-3) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibitors to antimicrobial agents, underscore its significance as a synthetic intermediate. With continued advancements in synthetic methodologies and a deeper understanding of its biological interactions, this compound is poised to contribute to the development of innovative therapeutics and functional materials in the years to come.